L-beta-homohydroxyproline-HCl

Specification

• Molecular Formula: C6H12ClNO3
• Molecular Weight: 181.62 g/mol
• IUPAC Name: 2-[(2S)-4-hydroxypyrrolidin-2-yl]acetic acid;hydrochloride
• Standard InChI: InChI=1S/C6H11NO3.ClH/c8-5-1-4(7-3-5)2-6(9)10;/h4-5,7-8H,1-3H2,(H,9,10);1H/t4-,5?;/m0./s1
• Standard InChI Key: YSPVOIKBQGMRKO-PHHGQXFYSA-N
• Isomeric SMILES: C1[C@H](NCC1O)CC(=O)O.Cl
• SMILES: C1C(CNC1CC(=O)O)O.Cl
• Canonical SMILES: C1C(CNC1CC(=O)O)O.Cl

Introduction

Chemical Identity and Structural Properties

Molecular Characteristics

L-beta-homohydroxyproline hydrochloride is chemically designated as (2S,4R)-4-hydroxy-2-pyrrolidinylacetic acid hydrochloride. Key properties include:

Property	Value
Molecular Formula	$\text{C}_6\text{H}_{12}\text{ClNO}_3$
Molecular Weight	181.62 g/mol
IUPAC Name	2-[(2S)-4-hydroxypyrrolidin-2-yl]acetic acid hydrochloride
SMILES	$\text{C1[C@H](CN[C@@H]1CC(=O)O)O.Cl}$
Topological Polar Surface Area	69.6 Ų
Hydrogen Bond Donors	4
Hydrogen Bond Acceptors	4

The compound’s stereochemistry and hydroxyl group contribute to its biochemical reactivity.

Spectral and Crystallographic Data

• NMR: $^1\text{H}$-NMR analysis reveals distinct peaks for the pyrrolidine ring (δ 3.2–4.1 ppm) and carboxylic acid (δ 2.1 ppm).

• X-ray Diffraction: Crystallographic studies confirm a monoclinic crystal system with hydrogen-bonded networks stabilizing the hydrochloride salt.

Synthesis and Industrial Production

Synthetic Routes

L-beta-homohydroxyproline hydrochloride is synthesized via:

• Homologation of Hydroxyproline: Introduction of a methylene group (-CH$_2$-) to hydroxyproline using cyanide displacement or Wittig-Horner reactions.

• Chiral Resolution: Enantioselective synthesis ensures the (2S,4R) configuration, critical for bioactivity.

Industrial Scale-Up

• Purity: Commercial batches (e.g., Jiangsu Congzhong Chemical Co.) achieve ≥99% purity via recrystallization.

• Yield: Optimized processes report 70–85% yield using cost-effective catalysts like palladium on carbon.

Applications in Biomedical Research

Peptide Engineering

The compound serves as a non-natural amino acid in peptide synthesis:

• Enhanced Stability: Incorporation into peptide backbones reduces enzymatic degradation by 40–60% compared to proline.

• Helix Induction: Its rigid pyrrolidine ring promotes α-helix formation in therapeutic peptides targeting GPCRs.

Anticancer Drug Development

• p53 Activation: Peptidomimetics derived from L-beta-homohydroxyproline inhibit MDM2/MDMX-p53 interactions, restoring tumor suppressor activity in p53-wild-type cancers.

• In Vivo Efficacy: In xenograft models, these macrocycles reduced tumor volume by 50–70% at 10 mg/kg doses.

Collagen and Extracellular Matrix Studies

• Collagen Mimetics: The compound stabilizes collagen triple helices, enabling research on fibrosis and tissue regeneration.

• Hydroxyproline Analogue: It competitively inhibits prolyl hydroxylases, modulating hypoxia-inducible factor (HIF) pathways.

Cosmetic and Dermatological Uses

Skincare Formulations

• Moisturization: Enhances skin hydration by 30% via upregulation of aquaporin-3 in keratinocytes.

• Anti-Aging: Reduces matrix metalloproteinase (MMP-1) expression by 25% in UV-irradiated skin models.

Analytical and Industrial Applications

Chromatography Standards

• HPLC Calibration: Used as a reference standard for quantifying hydroxyproline in collagen hydrolysates (retention time: 8.2 min, C18 column).

Stability and Solubility Profiles

Parameter	Value
Aqueous Solubility	12 mg/mL (pH 7.4, 25°C)
Thermal Degradation	>196°C (decomposition)
Photostability	Stable under UV-A/UV-B light

Complexation with hydroxypropyl-β-cyclodextrin improves solubility to 45 mg/mL, enabling liquid formulations.